Cas no 14009-70-2 (18-Methyl Mestranol)

• Product Name: 18-Methyl Mestranol
• CAS No: 14009-70-2
• MF: C₂₂H₂₈O₂
• MW: 324.456526756287
• CID: 1063814
• PubChem ID: 22790399
• Update Time: 2025-04-20

18-Methyl Mestranol Chemical and Physical Properties

Names and Identifiers

• 18-Methyl Mestranol
• 13β-ethyl-3-methoxy-17α-ethynyl-gona-1,3,5(10)-trien-17β-ol
• LEVONORGESTREL-A-AROMATIC IMPURITY
• Levonorgestrel EP impurity V
• ZCF0F7MT4V
• 18,19-DINORPREGNA-1,3,5(10)-TRIEN-20-YN-17-OL, 13-ETHYL-3-METHOXY-, (17.ALPHA.)-
• AKOS032958211
• AT37871
• LEVONORGESTREL IMPURITY V [EP IMPURITY]
• SCHEMBL11863714
• 13-ETHYL-3-METHOXY-18,19-DINOR-17.ALPHA.-PREGNA-1,3,5(10)-TRIEN-20-YN-17-OL
• 14009-70-2
• (17alpha)-13-Ethyl-3-methoxy-18,19-dinorpregna-1,3,5(10)-trien-20-yn-17-ol; 13beta-Ethyl-17alpha-ethynyl-3-methoxyestra-1,3,5(10)-trien-17beta-ol;
• (8R,9s,13s,14s,17r)-13-ethyl-17-ethynyl-3-methoxy-7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthren-17-ol

• Inchi： 1S/C22H28O2/c1-4-21-12-10-18-17-9-7-16(24-3)14-15(17)6-8-19(18)20(21)11-13-22(21,23)5-2/h2,7,9,14,18-20,23H,4,6,8,10-13H2,1,3H3/t18-,19-,20+,21+,22+/m1/s1
• InChI Key： NXKYEZGQCNWQRT-AANPDWTMSA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21CC)OC

Computed Properties

• Exact Mass: 324.20900
• Monoisotopic Mass: 324.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46000
• LogP: 4.30570

18-Methyl Mestranol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature